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Compound of Interest

4-Chloro-6-methoxy-8-
Compound Name:

methylquinazoline
CAS No.: 1565479-60-8
Cat. No.: B2381736

Get Quote

Executive Summary & Molecular Architecture

4-Chloro-6-methoxy-8-methylquinazoline (CAS: 1565479-60-8) is a specialized heterocyclic
building block used primarily in the development of tyrosine kinase inhibitors (TKIs). Unlike the
commoditized 6,7-dimethoxyquinazoline scaffold (found in first-generation EGFR inhibitors like
Gefitinib), this 6,8-disubstituted variant introduces specific steric and electronic properties that

modulate binding affinity and metabolic stability.

Core Identity
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Property Detail

IUPAC Name 4-Chloro-6-methoxy-8-methylquinazoline
CAS Number 1565479-60-8

Molecular Formula C10H9CIN20

Molecular Weight 208.64 g/mol

SMILES COclcc(C)e2ne(Clnce2cel

2-Amino-5-methoxy-3-methylbenzoic acid (CAS:

Key Precursor
1180497-46-4)

Structural Analysis & Electronic Effects

e C4-Chlorine (The Warhead): The chlorine atom at position 4 is highly labile due to the
electron-deficient nature of the pyrimidine ring (N1 and N3 pull density). This makes C4 the
primary site for Nucleophilic Aromatic Substitution (

).

o C6-Methoxy Group (Electronic Donor): The methoxy group at C6 is an electron-donating
group (EDG) via resonance. It increases the electron density of the benzene ring but has a
minimal deactivating effect on the C4 position, preserving reactivity toward anilines.

o C8-Methyl Group (Steric Modulator): This is the critical differentiator. The methyl group at C8
provides steric bulk that can:

o Restrict the rotational freedom of the quinazoline core within a kinase binding pocket
(entropic optimization).

o Block metabolic oxidation at the C8 position.

o Create a hydrophobic interaction with the "gatekeeper" residues in target proteins (e.g.,
EGFR, VEGFR).

Synthetic Pathway (Self-Validating Protocol)
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The synthesis of 4-Chloro-6-methoxy-8-methylquinazoline requires a rigorous two-step
protocol starting from the anthranilic acid derivative. This workflow prioritizes yield and purity,
minimizing the formation of hydrolysis byproducts.

Step 1: Cyclization to the Quinazolinone

Objective: Convert 2-amino-5-methoxy-3-methylbenzoic acid into 6-methoxy-8-
methylquinazolin-4(3H)-one.

e Reagents: Formamidine acetate (1.5 eq) or Formamide (excess).
e Solvent: 2-Methoxyethanol (for temperature control ~125°C).
e Mechanism: Condensation followed by dehydrative cyclization.

Protocol:

Charge a reaction vessel with 2-amino-5-methoxy-3-methylbenzoic acid (1.0 eq) and
Formamidine acetate (1.5 eq).

e Add 2-Methoxyethanol (10 volumes).

e Heat to reflux (125-130°C) for 6—8 hours. Monitor by LC-MS for the disappearance of the
starting material (

).

o Cool the mixture to room temperature. The product often precipitates.
« Dilute with water (20 volumes) and stir for 30 minutes to maximize precipitation.
 Filter the solid, wash with water and cold ethanol. Dry under vacuum at 50°C.

o Checkpoint: Target mass

. Appearance: Off-white to pale yellow solid.

Step 2: Chlorination (The Critical Activation)
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Objective: Convert the tautomeric hydroxy group (lactam) at C4 to a chloro group.

Reagents: Phosphorus Oxychloride (

, solvent/reagent), Diisopropylethylamine (DIPEA, cat. base).

Safety Note:

is corrosive and reacts violently with water.

Protocol:

Suspend 6-methoxy-8-methylquinazolin-4(3H)-one (1.0 eq) in neat

(5-8 volumes).

Add DIPEA (0.5 eq) dropwise. This catalyzes the reaction by scavenging HCI.

Heat to reflux (105°C) for 3-5 hours. The suspension will clear as the chloro-derivative is
formed (soluble in

).
Quenching (Critical Step): Remove excess

via rotary evaporation to obtain a thick oll.

Dissolve the residue in Dichloromethane (DCM).
Pour the DCM solution slowly into a stirred mixture of ice and saturated

. Do not add water to the oil directly to avoid thermal runaway.

Separate the organic layer, dry over

, and concentrate.

o Checkpoint: Target mass

(Cl isotope pattern). Product should be a yellow/tan solid.
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Reaction Mechanism & Visualization

The following diagrams illustrate the synthetic logic and the downstream reactivity profile.

Synthesis & Reactivity Flow
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Figure 1: Synthetic route from benzoic acid precursor to the active chloro-quinazoline scaffold.

SNAr Mechanism at C4

The utility of this molecule lies in its reaction with anilines to form the final drug candidate.
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Figure 2: Mechanism of action for coupling the scaffold with functionalized anilines.
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Applications in Drug Discovery[4]

This scaffold is a "privileged structure” for targeting ATP-binding pockets of kinases.

Structure-Activity Relationship (SAR) Implications

o EGFR Inhibition: The 4-anilinoquinazoline motif mimics the adenine ring of ATP. The 6-
methoxy group often points towards the solvent front or interacts with the ribose-binding
region.

¢ 8-Methyl Effect: In many EGFR mutants (e.g., T790M), the gatekeeper residue becomes
bulky (Methionine). A substituent at C8 can clash with this residue if too large, but a methyl
group is often small enough to be tolerated while providing a distinct twist that improves
selectivity over wild-type EGFR.

o Solubility: The 8-methyl group increases lipophilicity (

), which may improve cell permeability compared to more polar analogs.

Comparative Data

. . . Primary
Scaffold Variant C6 Substituent C8 Substituent o
Application
Gefitinib Core -O-Morpholino H EGFR (Lung Cancer)
EGFR
Erlotinib Core -O-Methoxyethoxy H )
(Lung/Pancreatic)
Next-Gen Kinase
Target Molecule -OMe -Me .
Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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